Cas no 2229115-69-7 (O-2-(4-methoxy-3,5-dimethylphenyl)propylhydroxylamine)

O-2-(4-methoxy-3,5-dimethylphenyl)propylhydroxylamine is a hydroxylamine derivative characterized by its methoxy and dimethyl-substituted aromatic ring. This structural configuration imparts stability and reactivity, making it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and fine chemicals. The compound's hydroxylamine functionality enables its use in nitroxide-mediated polymerization (NMP) and as a precursor for nitroxyl radicals. Its aromatic substitution pattern enhances solubility in organic solvents while maintaining controlled reactivity. The presence of both electron-donating (methoxy) and sterically hindered (dimethyl) groups contributes to its selectivity in synthetic applications. This compound is suited for controlled radical reactions and specialized organic transformations requiring stable free-radical intermediates.
O-2-(4-methoxy-3,5-dimethylphenyl)propylhydroxylamine structure
2229115-69-7 structure
Product Name:O-2-(4-methoxy-3,5-dimethylphenyl)propylhydroxylamine
CAS No:2229115-69-7
MF:C12H19NO2
MW:209.2847635746
CID:6386672
PubChem ID:165676590
Update Time:2025-09-26

O-2-(4-methoxy-3,5-dimethylphenyl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

    • O-2-(4-methoxy-3,5-dimethylphenyl)propylhydroxylamine
    • O-[2-(4-methoxy-3,5-dimethylphenyl)propyl]hydroxylamine
    • EN300-1735571
    • 2229115-69-7
    • Inchi: 1S/C12H19NO2/c1-8-5-11(10(3)7-15-13)6-9(2)12(8)14-4/h5-6,10H,7,13H2,1-4H3
    • InChI Key: WEQYVZKFCLDJQU-UHFFFAOYSA-N
    • SMILES: O(CC(C)C1C=C(C)C(=C(C)C=1)OC)N

Computed Properties

  • Exact Mass: 209.141578849g/mol
  • Monoisotopic Mass: 209.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 44.5Ų

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Additional information on O-2-(4-methoxy-3,5-dimethylphenyl)propylhydroxylamine

Comprehensive Overview of O-2-(4-methoxy-3,5-dimethylphenyl)propylhydroxylamine (CAS No. 2229115-69-7)

O-2-(4-methoxy-3,5-dimethylphenyl)propylhydroxylamine (CAS No. 2229115-69-7) is a specialized organic compound with a unique structure that has garnered significant interest in pharmaceutical and agrochemical research. This compound belongs to the hydroxylamine derivatives family, which are known for their versatile applications in synthesis and biological activity modulation. The presence of the methoxy and dimethyl groups on the phenyl ring enhances its stability and reactivity, making it a valuable intermediate in various chemical processes.

Researchers and industry professionals often search for O-2-(4-methoxy-3,5-dimethylphenyl)propylhydroxylamine uses and CAS 2229115-69-7 applications due to its potential in drug discovery and material science. Recent studies highlight its role as a key building block in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory pathways. The compound's ability to act as a nitrogen donor or radical scavenger has also sparked interest in antioxidant research, aligning with the growing demand for novel therapeutic agents.

The chemical properties of O-2-(4-methoxy-3,5-dimethylphenyl)propylhydroxylamine make it suitable for controlled reactions under mild conditions. Its hydroxylamine functional group allows for selective transformations, such as N-O bond cleavage or reductive amination, which are critical in fine chemical synthesis. This versatility has led to its adoption in laboratories focusing on green chemistry and sustainable synthesis, topics that are currently trending in scientific communities.

In the pharmaceutical sector, CAS 2229115-69-7 is explored for its potential as a precursor to central nervous system (CNS) drugs. The compound's structural features, including the methoxy-3,5-dimethylphenyl moiety, are associated with enhanced blood-brain barrier permeability, a highly sought-after property in neuropharmacology. Additionally, its derivatives are being investigated for their anti-inflammatory and neuroprotective effects, addressing the rising prevalence of neurodegenerative diseases.

From an industrial perspective, the demand for O-2-(4-methoxy-3,5-dimethylphenyl)propylhydroxylamine is driven by its utility in agrochemical formulations. Its incorporation into pesticides and herbicides has shown promise in improving efficacy while reducing environmental impact. This aligns with the global shift toward eco-friendly agrochemicals, a topic frequently searched by professionals in the field.

Quality control and synthesis optimization are common queries related to CAS 2229115-69-7. Advanced analytical techniques, such as HPLC and NMR spectroscopy, are employed to ensure high purity and consistency. Manufacturers emphasize the importance of scalable synthesis routes to meet the growing demand, particularly in regions with expanding pharmaceutical and agricultural sectors.

In summary, O-2-(4-methoxy-3,5-dimethylphenyl)propylhydroxylamine (CAS No. 2229115-69-7) is a multifaceted compound with broad applications in research and industry. Its unique chemical profile and adaptability to modern synthetic challenges make it a subject of ongoing exploration. As scientific advancements continue, this compound is likely to play a pivotal role in innovations across multiple disciplines.

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